Cas no 23730-27-0 ((1,1,1-trifluoro-2-methylpropan-2-yl) 4-methylbenzenesulfinate)

• Product name: (1,1,1-trifluoro-2-methylpropan-2-yl) 4-methylbenzenesulfinate
• CAS No: 23730-27-0
• MF: C₁₁H₁₃F₃O₂S
• MW: 266.27993273735
• CID: 912744
• PubChem ID: 289148

(1,1,1-trifluoro-2-methylpropan-2-yl) 4-methylbenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• (1,1,1-trifluoro-2-methylpropan-2-yl) 4-methylbenzenesulfinate
• 1,1,1-trifluoro-2-methylpropan-2-yl 4-methylbenzenesulfinate
• AC1L6B1M
• AC1Q4IIM
• AG-J-15036
• AR-1B3839
• CTK4F2128
• KST-1B2037
• NSC150805
• p-Toluolsulfinsaeure-(2-trifluormethyl-propyl-(2))-ester
• p-Toluolsulfinsaeure-< 2-trifluormethyl-propyl-(2)> -ester
• NSC-150805
• DTXSID60302395
• 23730-27-0

• Inchi： InChI=1S/C11H13F3O2S/c1-8-4-6-9(7-5-8)17(15)16-10(2,3)11(12,13)14/h4-7H,1-3H3
• InChI Key： MJNLCPYFGOMXQV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)OC(C)(C)C(F)(F)F

Computed Properties

• Exact Mass: 266.05889
• Monoisotopic Mass: 266.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 131.7°C
• Refractive Index: 1.506
• PSA: 26.3
• LogP: 4.24080